N-(2,6-difluorobenzyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrimidin-2-amine

• IUPAC Name: N-[(2,6-difluorophenyl)methyl]-4-(1,3-dimethylpyrazol-4-yl)pyrimidin-2-amine
• InChI: InChI=1S/C16H15F2N5/c1-10-12(9-23(2)22-10)15-6-7-19-16(21-15)20-8-11-13(17)4-3-5-14(11)18/h3-7,9H,8H2,1-2H3,(H,19,20,21)
• InChI Key: GFPRINIJCNVOBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1C2=NC(=NC=C2)NCC3=C(C=CC=C3F)F)C
• Molecular Formula: C16H15F2N5
• Molecular Weight: 315.32 g/mol

Description

N-(2,6-difluorobenzyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrimidin-2-amine is a chemical compound that has been extensively studied for its potential applications in various fields of scientific research. This compound is a pyrimidine derivative that has been synthesized using a specific method and has shown promising results in several studies.

Mechanism of Action

The mechanism of action of N-(2,6-difluorobenzyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrimidin-2-amine involves the inhibition of specific enzymes that play a critical role in various biological processes. This compound has been found to inhibit the activity of certain kinases, which are involved in cell signaling and regulation. By inhibiting these enzymes, N-(2,6-difluorobenzyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrimidin-2-amine can potentially disrupt the growth and proliferation of cancer cells and reduce inflammation.
Biochemical and Physiological Effects:
N-(2,6-difluorobenzyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrimidin-2-amine has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve insulin sensitivity in diabetic mice. Additionally, this compound has been found to have a positive effect on cognitive function and memory in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,6-difluorobenzyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrimidin-2-amine in lab experiments is its potent inhibitory effect on specific enzymes. This makes it an ideal compound for studying the biological processes that are regulated by these enzymes. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on N-(2,6-difluorobenzyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrimidin-2-amine. One potential area of research is its use in cancer therapy, where it could potentially be used as a targeted inhibitor of specific kinases involved in cancer cell growth and proliferation. Additionally, this compound could be further studied for its potential applications in inflammation and other disease-related research. Finally, further studies could be conducted to investigate the potential side effects and toxicity of this compound in order to fully understand its safety profile.

Scientific Research Applications

N-(2,6-difluorobenzyl)-4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrimidin-2-amine has been extensively studied for its potential applications in various fields of scientific research. It has been found to be a potent inhibitor of certain enzymes and has shown promising results in cancer research, inflammation, and other disease-related studies.